2-Methyl-7-{[(6-methylpyridin-2-yl)amino][4-(prop-2-en-1-yloxy)phenyl]methyl}quinolin-8-ol

• IUPAC Name: 2-methyl-7-[[(6-methylpyridin-2-yl)amino]-(4-prop-2-enoxyphenyl)methyl]quinolin-8-ol
• InChI: InChI=1S/C26H25N3O2/c1-4-16-31-21-13-10-19(11-14-21)24(29-23-7-5-6-17(2)27-23)22-15-12-20-9-8-18(3)28-25(20)26(22)30/h4-15,24,30H,1,16H2,2-3H3,(H,27,29)
• InChI Key: HPTLRUKQQUWNQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(C2=CC=C(C=C2)OCC=C)C3=C(C4=C(C=CC(=N4)C)C=C3)O
• Molecular Formula: C26H25N3O2
• Molecular Weight: 411.5 g/mol

Description

2-Methyl-7-{[(6-methylpyridin-2-yl)amino][4-(prop-2-en-1-yloxy)phenyl]methyl}quinolin-8-ol is a complex organic compound that belongs to the class of quinoline derivatives. Quinoline derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications. This compound, with its unique structure, has garnered interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-7-{[(6-methylpyridin-2-yl)amino][4-(prop-2-en-1-yloxy)phenyl]methyl}quinolin-8-ol typically involves multiple steps, including the formation of key intermediates and their subsequent coupling. One common method involves the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction requires a palladium catalyst and boron reagents under mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route for scalability and cost-effectiveness. This includes selecting appropriate solvents, catalysts, and reaction conditions to maximize yield and minimize by-products. The use of continuous flow reactors and automated systems can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-7-{[(6-methylpyridin-2-yl)amino][4-(prop-2-en-1-yloxy)phenyl]methyl}quinolin-8-ol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles such as amines, thiols, and electrophiles like alkyl halides.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline N-oxides, while reduction can produce various reduced quinoline derivatives.

Scientific Research Applications

2-Methyl-7-{[(6-methylpyridin-2-yl)amino][4-(prop-2-en-1-yloxy)phenyl]methyl}quinolin-8-ol has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It is investigated for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: It is explored for its therapeutic potential in treating various diseases, including infections and cancer.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Methyl-7-{[(6-methylpyridin-2-yl)amino][4-(prop-2-en-1-yloxy)phenyl]methyl}quinolin-8-ol involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to the modulation of biological processes. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

Quinoline: A well-known nitrogenous base with various biological activities.

Quinolinyl-pyrazoles: Compounds with similar structural features and pharmacological properties.

Imidazole-containing compounds: Known for their therapeutic potential and structural similarities.

Uniqueness

2-Methyl-7-{[(6-methylpyridin-2-yl)amino][4-(prop-2-en-1-yloxy)phenyl]methyl}quinolin-8-ol stands out due to its unique combination of functional groups and structural features, which contribute to its distinct chemical and biological properties